Cas no 1006707-71-6 (Methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate)
1006707-71-6 structure
Product Name:Methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate
CAS No:1006707-71-6
MF:C12H8F3NO2
MW:255.192633628845
CID:1026589
PubChem ID:57346100
Update Time:2025-04-20
Methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate
- Methyl1-(trifluoromethyl)isoquinoline-3-carboxylate
- AKOS015999852
- CS-0439698
- 3-Isoquinolinecarboxylic acid, 1-(trifluoromethyl)-, methyl ester
- SCHEMBL21200100
- A24404
- DTXSID00721102
- AM20050604
- 1006707-71-6
- FHIPSOPUEONRQQ-UHFFFAOYSA-N
- 1-Trifluoromethyl-isoquinoline-3-carboxylic acid methyl ester
-
- MDL: MFCD20921914
- Inchi: 1S/C12H8F3NO2/c1-18-11(17)9-6-7-4-2-3-5-8(7)10(16-9)12(13,14)15/h2-6H,1H3
- InChI Key: FHIPSOPUEONRQQ-UHFFFAOYSA-N
- SMILES: FC(C1C2C=CC=CC=2C=C(C(=O)OC)N=1)(F)F
Computed Properties
- Exact Mass: 255.05071298g/mol
- Monoisotopic Mass: 255.05071298g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 39.2Ų
Methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB94614-100mg |
methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate |
1006707-71-6 | 95% | 100mg |
¥1998.0 | 2024-04-26 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB94614-250mg |
methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate |
1006707-71-6 | 95% | 250mg |
¥3198.0 | 2024-04-26 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB94614-500mg |
methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate |
1006707-71-6 | 95% | 500mg |
¥5329.0 | 2024-04-26 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB94614-1g |
methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate |
1006707-71-6 | 95% | 1g |
¥7993.0 | 2024-04-26 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB94614-100.0mg |
methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate |
1006707-71-6 | 95% | 100.0mg |
¥1998.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB94614-250.0mg |
methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate |
1006707-71-6 | 95% | 250.0mg |
¥3198.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB94614-500.0mg |
methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate |
1006707-71-6 | 95% | 500.0mg |
¥5329.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB94614-1.0g |
methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate |
1006707-71-6 | 95% | 1.0g |
¥7993.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB94614-5.0g |
methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate |
1006707-71-6 | 95% | 5.0g |
¥23979.0000 | 2025-04-12 |
Methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
1006707-71-6 (Methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate) Related Products
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